Cas no 1782862-48-9 (1-Propanone, 1-(2,7-diazaspiro[3.5]non-2-yl)-)

• Product Name: 1-Propanone, 1-(2,7-diazaspiro[3.5]non-2-yl)-
• CAS No: 1782862-48-9
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 5252738
• Update Time: 2025-10-05

1-Propanone, 1-(2,7-diazaspiro[3.5]non-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2,7-diazaspiro[3.5]non-2-yl)-

• Inchi： 1S/C10H18N2O/c1-2-9(13)12-7-10(8-12)3-5-11-6-4-10/h11H,2-8H2,1H3
• InChI Key： RFJYKNCOZBVOPI-UHFFFAOYSA-N
• SMILES： C(N1CC2(CCNCC2)C1)(=O)CC

Additional information on 1-Propanone, 1-(2,7-diazaspiro[3.5]non-2-yl)-

Comprehensive Overview of 1-Propanone, 1-(2,7-diazaspiro[3.5]non-2-yl)- (CAS No. 1782862-48-9)

The compound 1-Propanone, 1-(2,7-diazaspiro[3.5]non-2-yl)- (CAS No. 1782862-48-9) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique spirocyclic structure and functional groups make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting neurological disorders and metabolic diseases. The 2,7-diazaspiro[3.5]nonane moiety is a key feature, contributing to its versatility in medicinal chemistry.

In recent years, the demand for spirocyclic compounds like 1-Propanone, 1-(2,7-diazaspiro[3.5]non-2-yl)- has surged due to their ability to mimic natural product scaffolds. This aligns with the growing trend of fragment-based drug design and small molecule therapeutics. The compound's CAS No. 1782862-48-9 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in modern research. Its structural complexity also makes it a subject of interest in computational chemistry and molecular docking studies.

One of the most compelling aspects of 1-Propanone, 1-(2,7-diazaspiro[3.5]non-2-yl)- is its potential role in addressing neurodegenerative diseases. With the rise of Alzheimer's and Parkinson's research, scientists are investigating its interactions with enzyme targets and receptor proteins. The compound's ketone group and nitrogen-rich core offer multiple sites for derivatization, enabling the development of novel pharmacophores. This adaptability is crucial for optimizing drug-likeness and bioavailability.

From a synthetic perspective, 1-Propanone, 1-(2,7-diazaspiro[3.5]non-2-yl)- presents intriguing challenges and opportunities. Its spirocyclic framework requires advanced organic synthesis techniques, such as cascade reactions and catalyzed cyclizations. These methods are often discussed in the context of green chemistry and sustainable synthesis, which are hot topics in the chemical industry. Researchers are also exploring its use in asymmetric catalysis to produce enantiomerically pure derivatives.

The compound's physicochemical properties, including its logP and solubility profile, are critical for its application in drug formulation. Recent studies have highlighted its compatibility with lipid-based delivery systems, which are gaining traction in nanomedicine. Additionally, its stability under various pH conditions makes it suitable for oral administration, a key consideration in preclinical development.

In the realm of chemical biology, 1-Propanone, 1-(2,7-diazaspiro[3.5]non-2-yl)- is being evaluated as a probe molecule to study protein-ligand interactions. Its ability to modulate signal transduction pathways has implications for cancer research and immunotherapy. The compound's structural analogs are also being screened for antimicrobial activity, addressing the global need for new antibacterial agents.

As the scientific community continues to explore the potential of 1-Propanone, 1-(2,7-diazaspiro[3.5]non-2-yl)-, its CAS No. 1782862-48-9 remains a focal point for innovation. Whether in high-throughput screening or targeted therapy, this compound exemplifies the intersection of chemistry and biology. Its future applications may extend to personalized medicine and biomarker discovery, further solidifying its importance in life sciences.